Cas no 1354009-90-7 (1-((S)-3-Isopropylamino-pyrrolidin-1-yl)-ethanone)

• Product Name: 1-((S)-3-Isopropylamino-pyrrolidin-1-yl)-ethanone
• CAS No: 1354009-90-7
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 2155844
• Update Time: 2025-05-21

1-((S)-3-Isopropylamino-pyrrolidin-1-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-((S)-3-isopropylamino-pyrrolidin-1-yl)-ethanone
• (S)-1-(3-(Isopropylamino)pyrrolidin-1-yl)ethanone
• AM96288
• 1-((S)-3-Isopropylaminopyrrolidin-1-yl)ethanone
• 1-((S)-3-Isopropylamino-pyrrolidin-1-yl)-ethanone

• Inchi： 1S/C9H18N2O/c1-7(2)10-9-4-5-11(6-9)8(3)12/h7,9-10H,4-6H2,1-3H3/t9-/m0/s1
• InChI Key： OKFGNPSQNOUFMS-VIFPVBQESA-N
• SMILES： O=C(C)N1CC[C@@H](C1)NC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Topological Polar Surface Area: 32.299

Additional information on 1-((S)-3-Isopropylamino-pyrrolidin-1-yl)-ethanone

Chemical Profile of 1-((S)-3-Isopropylamino-pyrrolidin-1-yl)-ethanone (CAS No. 1354009-90-7)

1-((S)-3-Isopropylamino-pyrrolidin-1-yl)-ethanone, identified by the chemical abstracts service number CAS No. 1354009-90-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This chiral ketone derivative has garnered attention due to its structural complexity and potential biological activities, making it a subject of interest in the development of novel therapeutic agents. The compound’s molecular framework, featuring a pyrrolidine ring substituted with an (S)-3-isopropylamino group and an ethanone moiety, positions it as a versatile scaffold for further chemical modifications and functionalization.

The synthesis and characterization of 1-((S)-3-Isopropylamino-pyrrolidin-1-yl)-ethanone involve meticulous attention to stereochemistry, which is pivotal in determining its pharmacological properties. The presence of the (S)-configuration at the pyrrolidine nitrogen enhances its binding affinity to specific biological targets, a phenomenon that has been extensively studied in the context of enantioselective drug design. Recent advancements in asymmetric synthesis have enabled more efficient and scalable production methods for such enantiomerically pure compounds, facilitating their incorporation into drug discovery pipelines.

In the context of contemporary pharmaceutical research, 1-((S)-3-Isopropylamino-pyrrolidin-1-yl)-ethanone has been explored for its potential role in modulating various biological pathways. Studies have indicated that this compound exhibits inhibitory effects on certain enzymes and receptors, which are implicated in metabolic disorders, neurodegenerative diseases, and inflammatory conditions. The pyrrolidine core, a common motif in bioactive molecules, contributes to favorable pharmacokinetic properties such as solubility and metabolic stability, which are critical factors in drug development.

One of the most compelling aspects of 1-((S)-3-Isopropylamino-pyrrolidin-1-yl)-ethanone is its structural versatility, which allows for derivatization into a library of analogs with tailored biological activities. Researchers have leveraged this flexibility to design compounds that exhibit enhanced efficacy or reduced toxicity compared to their parent molecule. For instance, modifications at the 3-isopropylamino substituent have been shown to influence binding interactions with target proteins, thereby modulating downstream signaling cascades. Such insights are derived from high-throughput screening assays and structure-based drug design approaches, which have become indispensable tools in modern medicinal chemistry.

The pharmacological profile of 1-((S)-3-Isopropylamino-pyrrolidin-1-yl)-ethanone has been further elucidated through preclinical studies employing cellular and animal models. These investigations have highlighted its potential as a lead compound for treating conditions such as diabetes mellitus, where modulation of insulin signaling pathways is crucial. Additionally, its anti-inflammatory properties have been attributed to the ability of the pyrrolidine scaffold to interact with cyclooxygenase (COX) enzymes and other inflammatory mediators. Such findings underscore the compound’s therapeutic relevance and justify further exploration in clinical settings.

From a synthetic chemistry perspective, 1-((S)-3-Isopropylamino-pyrrolidin-1-yl)-ethanone exemplifies the importance of transition metal-catalyzed reactions in constructing complex molecular architectures efficiently. Palladium-catalyzed cross-coupling reactions have been particularly instrumental in forming carbon-carbon bonds within its framework, while asymmetric hydrogenation techniques have enabled precise control over stereochemistry. These methodologies align with green chemistry principles by minimizing waste and improving atom economy, thereby aligning with sustainable pharmaceutical practices.

The computational modeling of 1-((S)-3-Isopropylamino-pyrrolidin-1-yl)-ethanone has provided valuable insights into its interactions with biological targets at the molecular level. Molecular dynamics simulations and docking studies have revealed key binding pockets and hydrogen bonding networks that contribute to its pharmacological activity. These computational approaches complement experimental data by predicting ligand-target affinities and identifying potential sites for structure optimization. Such integrative strategies are becoming increasingly prevalent in drug discovery programs aimed at accelerating the development of novel therapeutics.

The future prospects for 1-(S)-3-isopropylamino-pyrrolidin–1–ylethanone (CAS No 1354009–90–7) are promising, given its demonstrated utility as a pharmacophore in multiple disease contexts. Ongoing research is focused on optimizing synthetic routes to enhance yield and scalability while maintaining enantiopurity—a critical consideration for clinical translation. Additionally exploring its potential as an intermediate in multi-step syntheses could unlock new therapeutic possibilities beyond its current applications.